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Compound of Interest

Compound Name: 2-Indanone

Cat. No.: B058226

Essential Safety and Handling Guide for 2-

Indanone
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 2-
Indanone, ensuring the well-being of laboratory personnel and adherence to safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Indanone is a solid chemical compound that can pose health risks upon exposure. It is
crucial to use appropriate Personal Protective Equipment (PPE) to minimize these risks.
Primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.

[1]

Recommended Personal Protective Equipment

Proper PPE is mandatory when handling 2-Indanone. The following table summarizes the
recommended equipment.
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PPE Category Item Specifications

o Must be compliant with OSHA
] Safety Glasses with side
Eye Protection ) 29 CFR 1910.133 or European
shields or Goggles
Standard EN166.[2][3]

See Table 2 for glove material

Hand Protection Chemical-resistant gloves )
recommendations.
] Standard laboratory coat to
Body Protection Laboratory Coat ]
prevent skin contact.
Recommended when handling
Respiratory Protection Dust Mask (N95 or P1 type) the powder form to avoid dust

inhalation.[4][5]

Glove Selection and Chemical Compatibility

Due to the absence of specific breakthrough time data for 2-Indanone, general chemical
resistance data for ketones should be considered for glove selection. Nitrile gloves offer limited
protection and are not recommended for prolonged contact with ketones.[3][4] Butyl rubber
gloves generally provide better resistance to ketones.[6][7]

Table 2: Glove Material Chemical Resistance to Ketones (Proxy for 2-Indanone)
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) Recommendations
. Breakthrough Time . .
Glove Material . Rating for Handling 2-
(Estimated)
Indanone

Suitable for incidental
contact or splash
o ) ) protection only.
Nitrile < 15 minutes Poor to Fair
Change gloves
immediately upon

contact.[2]

Offers slightly better

protection than nitrile
Latex Fair Fair for some ketones, but

not recommended for

prolonged use.

Provides moderate
, resistance. Inspect

Neoprene Fair to Good Good
gloves regularly for

signs of degradation.

Recommended for

prolonged handling.
Butyl Rubber > 8 hours Excellent Offers the best

protection against

ketones.[7]

An alternative to Butyl
Viton™ > 8 hours Excellent Rubber, offering

excellent resistance.

Note: The breakthrough times are estimates based on general data for ketones and may vary
depending on the specific glove manufacturer, thickness, and concentration of the chemical.
Always inspect gloves for any signs of degradation before and during use.

Operational Plan for Handling 2-Indanone

A systematic approach is essential for the safe handling of 2-Indanone in a laboratory setting.
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Pre-Handling Checklist

o Review Safety Data Sheet (SDS): Always consult the most recent SDS for 2-Indanone
before starting any work.

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume
hood, especially when handling the powder.

o Assemble PPE: Put on all required PPE as outlined in Table 1.

o Prepare Work Area: Ensure the workspace is clean, and all necessary equipment is readily
available.

» Locate Emergency Equipment: Confirm the location and functionality of eyewash stations
and safety showers.

Step-by-Step Handling Procedure

» Weighing and Transferring:

o Perform all weighing and transferring of solid 2-Indanone within a chemical fume hood to
minimize dust inhalation.

o Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.
e In Solution:

o When working with 2-Indanone in solution, handle it as you would any other potentially
hazardous chemical solution.

o Avoid direct contact with the solution.
e Post-Handling:

o Thoroughly wash hands with soap and water after handling is complete, even if gloves
were worn.[1]

o Clean all contaminated surfaces and equipment.
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Disposal Plan

Proper disposal of 2-Indanone and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation

e Solid 2-Indanone Waste: Collect any solid waste, including spilled material, in a clearly
labeled, sealed container.

» Contaminated Materials: Dispose of any items that have come into contact with 2-indanone,
such as gloves, weighing paper, and pipette tips, in a designated hazardous waste container.

e Solutions: Collect liquid waste containing 2-Indanone in a separate, labeled hazardous
waste container. Do not mix with other incompatible waste streams.

Step-by-Step Disposal Procedure

¢ Containment:

o For spills, carefully sweep up the solid material and place it into a suitable, closed
container for disposal.[3][4] Avoid generating dust.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name "2-
Indanone".

o Storage:

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

» Final Disposal:

o Arrange for the disposal of all 2-Indanone waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal company.

o Consult local, state, and federal regulations for specific disposal requirements.[4]
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Experimental Workflow and Safety Decision Making

The following diagram illustrates the logical workflow for selecting the appropriate PPE and
making safety decisions when handling 2-Indanone.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b058226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

PPE Selection Workflow for 2-Indanone

Hazard Assessment

Start: Plan to handle 2-Indanone

Consult SDS for 2-Indanone

Identify Risks:
- Skin Contact

- Inhalation (powder)

PPE Sglection

Select Eye Protection: Select Body Protection: Select Hand Protection;
ab Co Chemical-Resistant Gloves

Respiratory Protection Needed? =

Safety Glasses with side shields or Goggles.

Yes (handiing powder)

Use N95 or P1 Dust Mask

Glove Selection Detail

Assess Contact Duration

Incidental Contact/
Splash Protection

Prolonged Contact No
s
Use Butyl Rubber or Viton™ Gloves

Disposal|Protocol

—

| Handiing Complete

Use Nitrile Gloves
(Change immediately on contact)

Segregate Waste:
- Solid 2-Indanone
- Contaminated PPE.
- Liquid Waste

Label Waste Containers
Store in Designated Area
Dispose via EHS/Licensed Contractor

Click to download full resolution via product page

PPE Selection Workflow for 2-Indanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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